2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)-2-pyridinyl]sulfanyl}-N-(4-chlorophenyl)acetamide

• Molecular Formula: C22H16ClN5O2S
• Molecular Weight: 449.9 g/mol
• IUPAC Name: 2-[6-amino-3,5-dicyano-4-(4-methoxyphenyl)pyridin-2-yl]sulfanyl-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C22H16ClN5O2S/c1-30-16-8-2-13(3-9-16)20-17(10-24)21(26)28-22(18(20)11-25)31-12-19(29)27-15-6-4-14(23)5-7-15/h2-9H,12H2,1H3,(H2,26,28)(H,27,29)
• InChI Key: PGHVEBIGUBDQOE-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=C(C(=NC(=C2C#N)SCC(=O)NC3=CC=C(C=C3)Cl)N)C#N

Description

2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)-2-pyridinyl]sulfanyl}-N-(4-chlorophenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)-2-pyridinyl]sulfanyl}-N-(4-chlorophenyl)acetamide involves the inhibition of specific enzymes involved in various cellular processes. The compound has been shown to inhibit the activity of kinases, which are enzymes involved in the regulation of cell growth and division. Additionally, the compound has been found to modulate the activity of immune cells by targeting specific signaling pathways.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, neuroprotective effects, and modulation of the immune response. The compound has also been found to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments, including its specificity and potency in inhibiting specific enzymes and signaling pathways. However, the compound also has limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)-2-pyridinyl]sulfanyl}-N-(4-chlorophenyl)acetamide. One potential direction is to further investigate the compound's potential applications in cancer research, neurology, and immunology. Additionally, research could focus on optimizing the compound's pharmacokinetic properties to improve its efficacy and safety for clinical use. Finally, research could explore the potential of the compound as a lead compound for the development of novel drugs targeting specific enzymes and signaling pathways.

Synthesis Methods

The synthesis of 2-{[6-amino-3,5-dicyano-4-(4-methoxyphenyl)-2-pyridinyl]sulfanyl}-N-(4-chlorophenyl)acetamide involves the reaction of 4-(4-methoxyphenyl)-2-pyridinecarbonitrile and 2-chloro-N-(4-chlorophenyl)acetamide in the presence of potassium carbonate and sodium sulfide. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

The compound has shown potential applications in various fields of scientific research, including cancer research, neurology, and immunology. In cancer research, the compound has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in the regulation of cell growth and division. In neurology, the compound has been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, the compound has been shown to modulate the immune response, which may be useful in the treatment of autoimmune diseases.